Cas no 2227198-27-6 (tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]-N-methyl-carbamate)

• Product Name: tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]-N-methyl-carbamate
• CAS No: 2227198-27-6
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 5223210
• Update Time: 2026-03-07

tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]-N-methyl-carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl ((3S,4R)-4-hydroxypyrrolidin-3-yl)(methyl)carbamate
• tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]-N-methyl-carbamate

• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12(4)7-5-11-6-8(7)13/h7-8,11,13H,5-6H2,1-4H3/t7-,8+/m0/s1
• InChI Key： OBYLORZYVFHQNZ-JGVFFNPUSA-N
• SMILES： C(OC(C)(C)C)(=O)N([C@@H]1[C@H](O)CNC1)C

Additional information on tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]-N-methyl-carbamate

tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]-N-methyl-carbamate (CAS No. 2227198-27-6): A Comprehensive Overview

tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]-N-methyl-carbamate (CAS No. 2227198-27-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates and is characterized by its (3S,4R)-4-hydroxypyrrolidin-3-yl moiety, which imparts specific stereochemical properties that are crucial for its biological activity.

The tert-butyl group in the compound provides enhanced stability and solubility, making it an attractive candidate for various pharmaceutical formulations. The presence of the hydroxyl group on the pyrrolidine ring further contributes to its reactivity and interaction with biological targets. These structural elements collectively make tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]-N-methyl-carbamate a valuable intermediate in the synthesis of more complex molecules with therapeutic potential.

Recent studies have highlighted the importance of chiral compounds like tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]-N-methyl-carbamate in the development of novel drugs. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a key intermediate in the synthesis of GABA receptor modulators, which have shown promise in treating neurological disorders such as epilepsy and anxiety. The specific stereochemistry of the (3S,4R)-4-hydroxypyrrolidin-3-yl moiety is essential for achieving high selectivity and efficacy in these applications.

In addition to its role in drug synthesis, tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]-N-methyl-carbamate has been investigated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. This approach can enhance the pharmacokinetic properties of drugs, such as improving their bioavailability and reducing side effects. Research conducted by a team at the University of California, San Francisco, showed that this compound can be effectively used as a prodrug to deliver active molecules to specific target sites in the body.

The synthesis of tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]-N-methyl-carbamate involves several steps that require precise control over stereochemistry. One common method involves the reaction of (3S,4R)-4-hydroxypyrrolidin-3-one with methylamine followed by protection with tert-butyl carbamate. This process ensures that the desired stereochemical configuration is maintained throughout the synthesis. The use of advanced synthetic techniques and catalysts has further optimized this process, making it more efficient and scalable for industrial applications.

The physicochemical properties of tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]-N-methyl-carbamate have been extensively studied to understand its behavior in different environments. It has been found to have good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in various chemical reactions and biological assays. Additionally, its stability under different pH conditions and temperatures has been evaluated to ensure its reliability as a reagent in pharmaceutical research.

In conclusion, tert-butyl N-[(3S,4R)-4-hydroxypyrrolidin-3-yl]-N-methyl-carbamate (CAS No. 2227198-27-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and stereochemical properties make it an important intermediate in the synthesis of therapeutic agents and prodrugs. Ongoing research continues to explore new applications and optimize synthetic methods for this compound, further solidifying its importance in the field.